Cas no 1805457-71-9 (3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1805457-71-9
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4806182
• Update Time: 2025-08-03

3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-7-3(6(10)11)2-4(9)5(15-7)8(12,13)14/h2,6H,1H3
• InChI Key： ZCJYFFGVRPGATQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C(N=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805457-71-9)

3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805457-71-9) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a pyridine core with multiple fluorine-containing groups, contributes to its high reactivity and versatility in various applications.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine is driven by their ability to enhance the stability, bioavailability, and efficacy of agrochemicals and pharmaceuticals. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine derivatives", "agrochemical intermediates", and "CAS 1805457-71-9 applications" to explore its potential. This compound's role in modern chemistry is further highlighted by its relevance to sustainable agriculture and precision medicine, two of the most discussed topics in scientific communities today.

One of the key advantages of 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine lies in its ability to act as a building block for the development of novel crop protection agents. With the increasing demand for environmentally friendly pesticides, this compound's fluorine-rich structure offers a pathway to create products with lower environmental impact and higher target specificity. Searches for "green chemistry in agrochemicals" and "fluorine in pesticide design" often lead to discussions involving this compound, underscoring its importance in addressing global food security challenges.

In the pharmaceutical sector, 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine is explored for its potential in drug discovery, particularly in the design of small-molecule therapeutics. The incorporation of fluorine atoms into drug candidates is a well-established strategy to improve metabolic stability and binding affinity. Queries such as "fluorine in drug development" and "pyridine-based pharmaceuticals" frequently highlight the significance of this compound in modern medicinal chemistry. Its applications extend to areas like oncology and neurology, where precision-targeted therapies are in high demand.

The synthesis and handling of 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine require specialized knowledge due to its reactive fluoromethyl groups. Laboratories and manufacturers often seek information on "safe handling of fluorinated pyridines" and "scaling up fluorinated intermediates", reflecting the technical challenges associated with this compound. Its stability under various conditions and compatibility with common reagents are topics of ongoing research, making it a subject of interest for chemists and process engineers alike.

From an industrial perspective, the demand for 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine is expected to rise as its applications expand. Market analysts tracking "specialty chemicals growth trends" and "fluorine-based intermediates market" often cite this compound as a key player in the evolving landscape of high-value chemicals. Its role in enabling innovative solutions for agriculture and healthcare ensures its continued relevance in scientific and commercial discussions.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805457-71-9) represents a critical intersection of chemistry, agriculture, and medicine. Its unique structural features and broad applicability make it a compound of enduring interest. As research advances and new applications emerge, this fluorinated pyridine derivative will undoubtedly remain at the forefront of scientific innovation, addressing some of the most pressing challenges in sustainable development and human health.